Cas no 1448078-46-3 (3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1448078-46-3
• MF: C₁₅H₁₇F₂N₃O₂S
• MW: 341.376188993454
• CID: 6209219
• PubChem ID: 71808349
• Update Time: 2025-07-23

3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide
• 1448078-46-3
• 3,4-DIFLUORO-N-[(1-METHYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]BENZENESULFONAMIDE
• 3,4-difluoro-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]benzene-1-sulfonamide
• AKOS024563135
• 3,4-difluoro-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzenesulfonamide
• F6440-2551

• Inchi： 1S/C15H17F2N3O2S/c1-20-15-5-3-2-4-11(15)14(19-20)9-18-23(21,22)10-6-7-12(16)13(17)8-10/h6-8,18H,2-5,9H2,1H3
• InChI Key： BXSGVQRCQOHWJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(NCC1C2CCCCC=2N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 341.10095429g/mol
• Monoisotopic Mass: 341.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448078-46-3)

The compound 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448078-46-3) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a difluorobenzene moiety and a tetrahydroindazole core, makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

One of the key features of 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide is its selective binding affinity, which has been explored in studies related to neurodegenerative diseases and inflammatory pathways. The presence of fluorine atoms enhances its metabolic stability and bioavailability, addressing common challenges in drug development. Recent publications highlight its role in cancer research, where sulfonamide derivatives are investigated for their anti-proliferative properties. This aligns with growing public interest in targeted therapies and personalized medicine, as evidenced by frequent searches for "sulfonamide-based drugs" and "fluorinated compounds in oncology."

From a synthetic chemistry perspective, the tetrahydroindazole scaffold in this compound offers versatility for structural modifications, enabling researchers to fine-tune its pharmacological profile. The 1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl group is particularly noteworthy for its role in enhancing blood-brain barrier (BBB) penetration, a critical factor in CNS drug design. Discussions in online forums and academic circles often focus on optimizing such scaffolds for improved drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In addition to its therapeutic potential, CAS No. 1448078-46-3 has garnered attention in computational chemistry and molecular docking studies. Researchers leverage AI-driven drug discovery tools to predict its interactions with proteins like G-protein-coupled receptors (GPCRs) and tyrosine kinases. This reflects broader industry trends, where terms like "AI in drug development" and "virtual screening of sulfonamides" frequently appear in search queries. The compound’s sulfonamide linkage also makes it a subject of interest in proteomics and biomarker research.

Environmental and regulatory considerations further underscore the importance of 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide. As the pharmaceutical industry shifts toward green chemistry, its synthetic routes are being optimized to reduce waste and energy consumption. Searches for "sustainable synthesis of fluorinated compounds" and "eco-friendly sulfonamide production" highlight this priority. Moreover, the compound’s low toxicity profile in preliminary studies positions it favorably for preclinical development.

In summary, 3,4-difluoro-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448078-46-3) represents a multifaceted tool for modern drug discovery. Its applications span neurology, oncology, and computational biology, resonating with both academic and industry-driven research agendas. By addressing current hotspots like kinase inhibitors, CNS therapeutics, and AI-aided molecular design, this compound exemplifies the convergence of innovation and demand in life sciences.